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Abstract

Daphnilongeridine is a structurally complex member of the Daphniphyllum alkaloids, a diverse
family of natural products isolated from plants of the Daphniphyllum genus. This technical guide
provides a comprehensive overview of the chemical structure and stereochemistry of
Daphnilongeridine, including its molecular formula, weight, and key structural features.
Detailed information regarding its isolation from Daphniphyllum macropodum and its cytotoxic
properties are also presented. This document is intended to serve as a valuable resource for
researchers in natural product chemistry, medicinal chemistry, and drug discovery who are
interested in the unique architecture and potential therapeutic applications of this intricate
alkaloid.

Introduction

The Daphniphyllum alkaloids are a fascinating and structurally diverse class of natural products
that have captivated chemists for decades due to their complex, polycyclic skeletons and
significant biological activities.[1] These alkaloids are exclusively found in plants of the
Daphniphyllum genus, which are used in traditional medicine for various purposes.[2]
Daphnilongeridine, a notable member of this family, has been isolated from the branches of
Daphniphyllum macropodum Miq.[3] Its intricate three-dimensional structure and
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stereochemistry pose a significant challenge for chemical synthesis and offer a unique scaffold
for the development of novel therapeutic agents. This guide aims to consolidate the available
information on the chemical structure, stereochemistry, and biological properties of
Daphnilongeridine.

Chemical Structure and Properties

Daphnilongeridine is a C32 alkaloid with a complex hexacyclic ring system. Its fundamental
chemical properties are summarized in the table below.

Property Value Reference
Molecular Formula C32H51NO4 [3]
Molecular Weight 513.76 g/mol [3]
CAS Number 922522-15-4 [3]
Appearance Powder [3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

The chemical structure of Daphnilongeridine is characterized by a dense and highly intricate
arrangement of fused rings, typical of the Daphniphyllum alkaloids. The IUPAC name for
Daphnilongeridine is [(1S,2S,5S,7R,8R)-7-hydroxy-1,5-dimethyl-8-[2-
[(1S,2R,3R,7R,10S,11R,13S,14R)-1-methyl-14-propan-2-yl-12-
azapentacyclo[8.6.0.02,13.03,7.07,11]hexadecan-2-yl]ethyl]-6-oxabicyclo[3.2.1]octan-2-yl] acetate.
[3]

The stereochemistry of Daphnilongeridine is particularly complex, with multiple chiral centers
that define its unique three-dimensional shape. The specific spatial arrangement of these
centers is crucial for its biological activity.

Experimental Protocols
Isolation of Daphnilongeridine
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Daphnilongeridine is a naturally occurring alkaloid isolated from the branches of
Daphniphyllum macropodum Miq.[3] The general procedure for the isolation of Daphniphyllum
alkaloids from this plant involves the following steps, as exemplified by the isolation of other
alkaloids from the same genus:[2][4]

Fig. 1: General workflow for the isolation of Daphnilongeridine.

The powdered plant material is typically extracted with an organic solvent like ethanol. The
resulting extract is then concentrated and subjected to an acid-base extraction to selectively
isolate the alkaloid fraction. This crude alkaloid mixture is then separated using various
chromatographic techniques, such as silica gel column chromatography, followed by
preparative high-performance liquid chromatography (HPLC) to yield pure Daphnilongeridine.

Structural Elucidation

The complex structure and stereochemistry of Daphnilongeridine and related alkaloids are
determined using a combination of modern spectroscopic techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for establishing the connectivity of atoms and the
relative stereochemistry of the molecule.[2][4]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular formula.[4]

o X-ray Crystallography: Single-crystal X-ray diffraction analysis provides unambiguous proof
of the molecular structure and absolute stereochemistry by determining the precise spatial
arrangement of atoms and bond lengths/angles.[4]

The logical workflow for structural elucidation is depicted below.
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Fig. 2: Logical workflow for the structural elucidation of Daphnilongeridine.

Biological Activity

Daphnilongeridine has been reported to exhibit cytotoxicity against several tumor cell lines.[3]
While specific ICso values for Daphnilongeridine are not widely published in readily accessible
literature, numerous other Daphniphyllum alkaloids isolated from Daphniphyllum macropodum
and related species have demonstrated significant cytotoxic effects against various human
cancer cell lines, including P-388, A-549, SGC-7901, and HL-60.[5] For instance,
daphnicyclidins M and N, also isolated from D. macropodum, showed ICso values of 5.7 uM
and 6.5 uM against P-388 cells, respectively.[5] The cytotoxic potential of Daphnilongeridine
warrants further investigation to determine its potency and selectivity against different cancer

cell types.

At present, there is no specific information available in the scientific literature regarding the
signaling pathways modulated by Daphnilongeridine or its precise mechanism of action. The
structural complexity and cytotoxic profile of Daphnilongeridine and its congeners make them
intriguing candidates for further biological evaluation to uncover their molecular targets and
potential as anticancer agents.
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Conclusion

Daphnilongeridine stands out as a remarkable example of the structural intricacy and
potential biological significance of the Daphniphyllum alkaloids. Its complex, stereochemically
rich architecture presents a formidable challenge to synthetic chemists and a unique
opportunity for the design of novel therapeutic agents. While its cytotoxic properties have been
noted, a more detailed investigation into its potency, selectivity, and mechanism of action is
required to fully assess its potential in drug development. This guide provides a foundational
understanding of the chemical and stereochemical features of Daphnilongeridine, which will
be instrumental for researchers working on the synthesis, biological evaluation, and therapeutic
application of this fascinating natural product. Further studies are needed to unlock the full
potential of Daphnilongeridine and other related alkaloids in the quest for new and effective
anticancer drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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